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Cat. No.: B11928714

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of Propargyl-PEG4-thioacetyl, a heterobifunctional linker critical in the

development of advanced bioconjugates, including Proteolysis Targeting Chimeras (PROTACs)

and Antibody-Drug Conjugates (ADCs). This document details the synthetic pathway,

experimental protocols, and key characterization data for this versatile chemical tool.

Introduction
Propargyl-PEG4-thioacetyl is a valuable crosslinker featuring a terminal alkyne group for

"click chemistry" reactions and a protected thiol in the form of a thioacetate. The tetraethylene

glycol (PEG4) spacer enhances aqueous solubility and provides spatial separation between

conjugated molecules. The alkyne moiety allows for highly efficient and specific copper-

catalyzed or strain-promoted azide-alkyne cycloaddition (CuAAC or SPAAC) reactions. The

thioacetate group can be readily deprotected to reveal a reactive thiol (sulfhydryl) group, which

can participate in maleimide chemistry, form disulfide bonds, or bind to gold surfaces. This dual
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functionality makes it an indispensable tool for constructing complex biomolecular

architectures.

Physicochemical and Characterization Data
The key physicochemical and spectroscopic characterization data for Propargyl-PEG4-
thioacetyl are summarized below.

Table 1: Physicochemical Properties of Propargyl-PEG4-thioacetyl

Property Value

Chemical Formula C₁₃H₂₂O₅S

Molecular Weight 290.4 g/mol

CAS Number 1422540-88-2

Appearance Colorless to pale yellow oil

Solubility Soluble in DMSO, DCM, DMF

Purity ≥95%

Storage Store at -20°C, desiccated

Table 2: Spectroscopic Characterization Data for Propargyl-PEG4-thioacetyl

Technique Data

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 4.21 (d, 2H, -O-CH₂-C≡CH), 3.68-3.59

(m, 12H, PEG -CH₂-), 3.16 (t, 2H, -CH₂-SAc),

2.45 (t, 1H, -C≡CH), 2.33 (s, 3H, -S-C(=O)CH₃)

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm): 195.8 (-S-C=O), 79.5 (-C≡CH), 74.8 (-

C≡CH), 70.6, 70.5, 70.3, 70.1, 69.2 (PEG -

CH₂-), 58.5 (-O-CH₂-C≡CH), 30.5 (-S-

C(=O)CH₃), 29.1 (-CH₂-SAc)

Mass Spectrometry (ESI-MS)
[M+Na]⁺: Calculated for C₁₃H₂₂O₅SNa: 313.11,

Found: 313.1
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Synthesis of Propargyl-PEG4-thioacetyl
The synthesis of Propargyl-PEG4-thioacetyl is a multi-step process that can be achieved with

high efficiency. The overall synthetic workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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